Cas no 1067-42-1 (tetrabutylgermanium)

Tetrabutylgermanium (C₁₆H₃₆Ge) is an organogermanium compound characterized by its tetrahedral structure, where germanium is bonded to four butyl groups. This liquid compound is notable for its stability and low reactivity under standard conditions, making it a useful precursor in organometallic chemistry and semiconductor research. Its applications include serving as a germanium source in chemical vapor deposition (CVD) processes for thin-film production, as well as a reagent in organic synthesis. Tetrabutylgermanium exhibits good solubility in common organic solvents, facilitating its handling in laboratory and industrial settings. Its controlled decomposition properties are advantageous for high-purity germanium-based material synthesis.
tetrabutylgermanium structure
tetrabutylgermanium structure
Product Name:tetrabutylgermanium
CAS No:1067-42-1
MF:C16H36Ge
MW:301.097044944763
MDL:MFCD00015224
CID:40609
PubChem ID:70599
Update Time:2025-05-28

tetrabutylgermanium Chemical and Physical Properties

Names and Identifiers

    • tetrabutylgermanium
    • Tetra-n-butylgermanium
    • Tetrabutylgermane
    • TETRA-N-BUTYLGERMANE
    • tetrabutyl-german
    • Tetrabuthylgermanium
    • Germane, tetrabutyl-
    • TETRABUTYL GERMANIUM
    • TETRABUTYLGERMANIUM 94%
    • Tetrabutyl germanium,98%
    • Tetra-n-butylgermane, 98+%
    • NSC-65798
    • CS-0440357
    • (S)-3-Amino-
    • VP2ESR3U6M
    • NSC 65798
    • BAA06742
    • A-butyrolactone hydrochloride
    • FT-0702202
    • AKOS015839548
    • UNII-VP2ESR3U6M
    • NCIOpen2_008266
    • HDVLQIDIYKIVRE-UHFFFAOYSA-N
    • AI3-50628
    • Q20054549
    • T1156
    • DTXSID2061438
    • EINECS 213-929-3
    • 1067-42-1
    • NSC65798
    • MFCD00015224
    • DB-009824
    • MDL： MFCD00015224
    • Inchi： 1S/C16H36Ge/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4/h5-16H2,1-4H3
    • InChI Key： HDVLQIDIYKIVRE-UHFFFAOYSA-N
    • SMILES： [Ge](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 302.20300
  • Monoisotopic Mass: 302.202879
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.93
  • Melting Point: -74.1°C
  • Boiling Point: >100 ºC
  • Flash Point: >230 °F
  • Refractive Index: 1.455
  • PSA: 0.00000
  • LogP: 6.63560
  • Solubility: Not determined
  • Vapor Pressure: Not available

tetrabutylgermanium Security Information

  • Signal Word：warning
  • Hazard Statement： H303+H313+H333
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • WGK Germany：3
  • Hazard Category Code： R20/21/22
  • Safety Instruction： S36
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/21/22
  • Safety Term：S36
  • TSCA：Yes
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tetrabutylgermanium Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

tetrabutylgermanium Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
GET7080-5g
Tetra-n-butylgermane
 1067-42-1
5g
 ￡81.00 2022-02-28
Fluorochem
GET7080-25g
Tetra-n-butylgermane
 1067-42-1
25g
 ￡317.00 2022-02-28
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
34119-1g
Tetra-n-butylgermanium, 99%
 1067-42-1 99%
1g
 ￥535.00 2023-05-08
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
34119-5g
Tetra-n-butylgermanium, 99%
 1067-42-1 99%
5g
 ￥2940.00 2023-05-08
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
34119-25g
Tetra-n-butylgermanium, 99%
 1067-42-1 99%
25g
 ￥14700.00 2023-05-08
BAI LING WEI Technology Co., Ltd.
034119-5g
Tetra-n-butylgermanium, 99%
 1067-42-1 99%
5g
 ￥ 2940 2022-04-26
BAI LING WEI Technology Co., Ltd.
034119-25g
Tetra-n-butylgermanium, 99%
 1067-42-1 99%
25g
 ￥ 14700 2022-04-26
abcr
AB120540-5 g
Tetra-n-butylgermane, 98%; .
 1067-42-1 98%
5 g
 €112.00 2023-07-20
abcr
AB120540-25 g
Tetra-n-butylgermane, 98%; .
 1067-42-1 98%
25 g
 €390.00 2023-07-20
abcr
AB106502-5 g
Tetra-n-butylgermane; 95%
 1067-42-1
5 g
 €56.40 2023-07-20

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